(Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl diethylcarbamate

• IUPAC Name: [(2Z)-2-[(2-methylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] N,N-diethylcarbamate
• InChI: InChI=1S/C21H21NO4/c1-4-22(5-2)21(24)25-16-10-11-17-18(13-16)26-19(20(17)23)12-15-9-7-6-8-14(15)3/h6-13H,4-5H2,1-3H3/b19-12-
• InChI Key: JTJLFKJOEBPMJM-UNOMPAQXSA-N
• Canonical SMILES: CCN(CC)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CC=C3C)O2
• Isomeric SMILES: CCN(CC)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=CC=C3C)/O2
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol
• CAS No.: 622796-87-6

Description

(Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl diethylcarbamate is a synthetic aurone derivative characterized by a benzofuran-3(2H)-one core with a 2-methylbenzylidene substituent at the C2 position and a diethylcarbamate group at C5. Aurones are a class of flavonoids known for their planar structure and biological activities, including anticancer, antiviral, and anti-inflammatory properties .

Biological Activity

(Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl diethylcarbamate is a compound that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological properties, including antimicrobial, anti-inflammatory, and cytotoxic effects, supported by relevant case studies and research findings.

Chemical Structure and Properties

The compound belongs to the class of benzofuran derivatives, characterized by a benzofuran core with a diethylcarbamate functional group. Its chemical formula is $C_{18}H_{19}N_{1}O_{4}$.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of various benzofuran derivatives, including (Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl diethylcarbamate. The compound has shown promising activity against both Gram-positive and Gram-negative bacteria.

Case Study: Antimicrobial Efficacy

A study conducted on related benzofuran derivatives demonstrated significant antibacterial activity. The Minimum Inhibitory Concentration (MIC) values ranged from 0.004 mg/mL to 0.045 mg/mL against various bacterial strains, outperforming standard antibiotics like ampicillin .

Compound	Bacterial Strain	MIC (mg/mL)	MBC (mg/mL)
8	E. cloacae	0.004	0.008
11	S. aureus	0.008	0.030
12	E. coli	0.011	0.020

This data suggests that the compound may possess strong antibacterial properties, making it a candidate for further pharmacological development.

Anti-inflammatory Activity

In addition to antimicrobial effects, there is emerging evidence suggesting that benzofuran derivatives may exhibit anti-inflammatory properties. Compounds similar to (Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl diethylcarbamate have been shown to inhibit pro-inflammatory cytokines in vitro.

Cytotoxicity Studies

Cytotoxicity assays using normal human cell lines (e.g., MRC5) have been conducted to assess the safety profile of related compounds. The results indicated that while some derivatives exhibited cytotoxic effects at higher concentrations, they remained relatively safe at therapeutic doses .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that modifications on the benzofuran core significantly influence biological activity. For instance, the presence of specific substituents on the aromatic rings can enhance antibacterial potency or reduce cytotoxicity.

Key Findings from SAR Studies:

• Substituent Effects : The introduction of electron-donating groups on the aromatic ring has been correlated with increased antibacterial activity.
• Core Modifications : Alterations in the benzofuran structure can lead to variations in both efficacy and toxicity profiles.

Comparison with Similar Compounds

Substituent Variations at the Benzylidene Position

Compound Name	Benzylidene Substituent	Key Biological Findings
Target Compound	2-methylbenzylidene	Structural simplicity; potential for moderate tubulin binding due to planar aromaticity .
(Z)-2-((1,3-diphenyl-1H-pyrazol-4-yl)methylene)-... (7a)	Diphenylpyrazole	Enhanced steric bulk; pyrazole may improve selectivity for kinase targets .
(Z)-2-((quinolin-7-ylmethylene)-... (B5)	Quinoline	Quinoline’s electron-rich system may enhance DNA intercalation or metal chelation .
Aurone 5a ()	1-ethyl-5-methoxyindole	IC50 < 100 nM in PC-3 prostate cancer cells; colchicine-site tubulin inhibition .

Substituent Variations at C6

Compound Name	C6 Substituent	Pharmacokinetic Implications
Target Compound	Diethylcarbamate	Improved lipophilicity; potential for oral bioavailability .
Aurone 5a ()	Acetonitrile	Polar group may reduce cell permeability but enhance target specificity .
BH26206 ()	Dimethylcarbamate	Reduced steric hindrance vs. diethylcarbamate; lower metabolic stability .
BH26217 ()	3,4-Dimethoxybenzoate	Ester group increases solubility but may confer rapid hydrolysis .